N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzofuran-2-carboxamide

• IUPAC Name: N-[4-(2-carbamoylphenoxy)but-2-ynyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H16N2O4/c21-19(23)15-8-2-4-10-17(15)25-12-6-5-11-22-20(24)18-13-14-7-1-3-9-16(14)26-18/h1-4,7-10,13H,11-12H2,(H2,21,23)(H,22,24)
• InChI Key: NPGPRUZRDHVURI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCC#CCOC3=CC=CC=C3C(=O)N
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzofuran-2-carboxamide, also known as C31H26N2O4, is a chemical compound with potential therapeutic properties. It belongs to the class of benzofuran carboxamides and has been studied extensively for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Properties of Related Compounds

• A study on the synthesis and properties of ortho-linked polyamides, which are derived from processes similar to those potentially involved in creating benzofuran derivatives, found these compounds to be noncrystalline, soluble in polar solvents, and capable of forming transparent, flexible films. Such materials have useful thermal stability, indicated by high glass transition temperatures and considerable weight loss temperatures in nitrogen or air (Hsiao, Yang, & Chen, 2000).

• Research into phenolic esters and amides of benzofuran derivatives showcased their antioxidant and antibacterial activities, with several compounds demonstrating good chelating ability with Fe+2 ions and potent scavenging activity with DPPH free radicals. These findings suggest potential for similar benzofuran derivatives in pharmaceutical applications, particularly in antimicrobial and antioxidant formulations (Shankerrao, Bodke, & Mety, 2013).

Biological Activities and Applications

• Benzofuran-2-carboxamide derivatives were synthesized and shown to inhibit cholinesterase effectively, a property that could be leveraged in treating diseases like Alzheimer's. Some compounds exhibited potent butyrylcholinesterase inhibitory activity and demonstrated good inhibitory effects on Aβ self-aggregation, indicating potential applications in neurodegenerative disease research (Abedinifar et al., 2018).

• Another study focused on the antimicrobial activity of novel benzofuran derivatives, finding that these compounds displayed significant antibacterial properties against various pathogenic bacteria. This research suggests that benzofuran derivatives, by extension possibly including N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzofuran-2-carboxamide, could be valuable in developing new antimicrobial agents (Idrees, Kola, & Siddiqui, 2019).